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Compound of Interest

Compound Name: 1-Methylpiperidine

Cat. No.: B042303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-methylpiperidine
(CAS No. 626-67-5), a versatile intermediate used in the pharmaceutical and agrochemical

industries.[1] Due to its hazardous properties, a thorough understanding of safety protocols is

crucial for all personnel handling this substance.

Chemical and Physical Properties
1-Methylpiperidine is a colorless, highly flammable liquid with a characteristic amine-like or

peppery odor.[2][3] It is miscible with water and soluble in alcohol and ether.[2][4] An aqueous

solution of 1-methylpiperidine is strongly alkaline.[2]

Table 1: Physical and Chemical Properties of 1-Methylpiperidine
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Property Value References

Molecular Formula C₆H₁₃N [2][3]

Molecular Weight 99.17 g/mol [3]

Boiling Point 106-107 °C [4][5]

Melting Point -50 °C [4]

Flash Point 3 °C (37.4 - 38 °F) [4]

Autoignition Temperature 205 °C (401 °F) [6][7]

Density 0.816 - 0.820 g/mL at 25 °C [5][7]

Vapor Pressure 19.4 - 35.7 hPa at 20-25 °C [4][8]

Vapor Density 3.42 (Air = 1) [2]

Lower Explosion Limit 0.90% - 1.1% (V) [2][7]

Upper Explosion Limit 9.9% - 11.50% (V) [7]

Water Solubility Miscible [4]

pKa 10.08 at 25 °C [4]

pH
12 (100 g/L aqueous solution

at 20 °C)
[2][4]

Hazard Identification and GHS Classification
1-Methylpiperidine is classified as a hazardous substance. The primary hazards include high

flammability, acute toxicity, and corrosivity.[1][3] Vapors can form explosive mixtures with air

and are heavier than air, posing a risk of traveling to an ignition source.[3][9]

GHS Hazard Statements:

H225: Highly flammable liquid and vapor.[1][2][10]

H301, H331: Toxic if swallowed or if inhaled.[1][2]
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H302, H312: Harmful if swallowed or in contact with skin.[1][2]

H314: Causes severe skin burns and eye damage.[1][2][10]

H412: Harmful to aquatic life with long lasting effects.[1][2][10]

Pictograms:

GHS02: Flammable[2]

GHS05: Corrosive[2]

GHS06: Toxic[2]

GHS07: Exclamation mark[2]

Physical Hazards

Health Hazards

Environmental Hazards

Highly Flammable Liquid
(H225)

Acute Toxicity
(H301, H331, H302, H312)

Toxic/Harmful

Skin Corrosion/Eye Damage
(H314)

Harmful to Aquatic Life
(H412)

1-Methylpiperidine

Physical Hazard

Health Hazard

Health Hazard

Environmental Hazard

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.jubilantingrevia.com/uploads/files/254msds_0519GjGhs04Div.3sdsN-Methylpiperidine.pdf
https://en.wikipedia.org/wiki/1-Methylpiperidine
https://www.jubilantingrevia.com/uploads/files/254msds_0519GjGhs04Div.3sdsN-Methylpiperidine.pdf
https://en.wikipedia.org/wiki/1-Methylpiperidine
https://www.tcichemicals.com/OP/en/p/M0403
https://www.jubilantingrevia.com/uploads/files/254msds_0519GjGhs04Div.3sdsN-Methylpiperidine.pdf
https://en.wikipedia.org/wiki/1-Methylpiperidine
https://www.tcichemicals.com/OP/en/p/M0403
https://en.wikipedia.org/wiki/1-Methylpiperidine
https://en.wikipedia.org/wiki/1-Methylpiperidine
https://en.wikipedia.org/wiki/1-Methylpiperidine
https://en.wikipedia.org/wiki/1-Methylpiperidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Primary hazards of 1-Methylpiperidine.

Safe Handling and Storage
Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[6][11]

Use explosion-proof electrical, ventilating, and lighting equipment.[7][10]

Ground and bond containers when transferring material to prevent static discharge.[1][10]

Use only non-sparking tools.[10][12]

Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist.[1][6]

Wear appropriate personal protective equipment (see Section 4).[1]

Do not eat, drink, or smoke in handling areas.[1]

Wash hands thoroughly after handling.[1]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][6][11]

Store away from heat, sparks, open flames, and other ignition sources.[1][6]

Store in a designated flammables area.[6]

Keep away from incompatible materials such as acids, bases, oxidizing agents, acid

anhydrides, and acid chlorides.[1][7]

Personal Protective Equipment (PPE)
A comprehensive PPE program is mandatory when handling 1-methylpiperidine.

Table 2: Personal Protective Equipment Recommendations
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Body Part PPE Specifications

Eyes/Face Safety goggles and face shield

Goggles should comply with

OSHA 29 CFR 1910.133 or

European Standard EN166. A

face shield is necessary when

there is a splash hazard.[7][11]

Skin
Chemical-resistant gloves and

protective clothing

Wear appropriate protective

gloves (e.g., nitrile rubber,

inspect before use) and

clothing to prevent skin

exposure.[6][11]

Respiratory

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Required if exposure limits are

exceeded, if irritation occurs,

or if ventilation is inadequate.

[6][7]

First Aid Measures
Immediate medical attention is required in case of exposure.

Table 3: First Aid Procedures for 1-Methylpiperidine Exposure
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Exposure Route First Aid Procedure References

Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. If

not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Call a

poison center or doctor

immediately.

[1][6]

Skin Contact

Immediately remove all

contaminated clothing. Rinse

skin with plenty of

water/shower for at least 15

minutes. Get medical aid

immediately.

[1][6]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Get medical

aid immediately.

[1][6]

Ingestion

Do NOT induce vomiting. If

conscious and alert, rinse

mouth and drink 2-4 cupfuls of

milk or water. Call a poison

center or doctor immediately.

[6]

Fire-Fighting and Accidental Release Measures
Fire-Fighting:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide. Water spray can be used to cool fire-exposed containers.[3][6][9]
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Unsuitable Extinguishing Media: Water may be ineffective in extinguishing the fire.[6]

Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of

ignition and flash back.[3][9] Containers may explode when heated.[9] Hazardous

combustion products include nitrogen oxides, carbon monoxide, and carbon dioxide.[7]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[6]

Accidental Release:

Personal Precautions: Evacuate personnel to a safe area.[7] Eliminate all ignition sources.[9]

Avoid breathing vapors and ensure adequate ventilation.[1]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[1]

Containment and Cleanup: Absorb with inert material (e.g., sand, earth, vermiculite) and

place in a suitable container for disposal.[1][9] Use non-sparking tools.[9]

Toxicological Information
Acute Toxicity: Toxic by inhalation and if swallowed; harmful in contact with skin.[1]

LD50 (intraperitoneal, mouse): 400 mg/kg[4]

LDLo (oral, rat): 25 mg/kg[8]

LDLo (subcutaneous, rabbit): 400 mg/kg[8]

LD50 (dermal, rabbit): 1000 - 2000 mg/kg[7]

LC50 (inhalation, rat): > 3.85 mg/L for 4 hours[7]

Skin Corrosion/Irritation: Causes severe skin burns.[1]

Serious Eye Damage/Irritation: Causes serious eye damage.[1]
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Chronic Toxicity: No chronic data is available for humans. Reproductive toxicity was not

demonstrated in animal studies, but human data is lacking. Detailed information on

mutagenicity and carcinogenicity is not available.[2]

Experimental Protocols
Detailed experimental protocols for safety assessment are typically found in regulatory

submissions or specialized toxicology literature. The following provides a generalized workflow

for a dermal toxicity study, based on standard OECD guidelines.

Experimental Workflow: Acute Dermal Toxicity Study (OECD 402 Guideline)
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Preparation

Procedure

Observation & Data Collection

Analysis

Select healthy young adult animals
(e.g., rats or rabbits)

Acclimatize animals to
laboratory conditions

Prepare 1-Methylpiperidine
in appropriate vehicle (if necessary)

Shave ~10% of the body surface area
of the animals 24h before the test

Apply a single dose of the substance
to the shaved skin

Observe animals for 14 days

Record clinical signs of toxicity,
skin irritation, and body weight changes

Perform gross necropsy on all animals
at the end of the study

Calculate LD50 value
(if applicable)

Prepare final study report

Click to download full resolution via product page

Generalized workflow for an acute dermal toxicity study.
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Methodology:

Animal Selection and Preparation: Healthy young adult rats or rabbits are selected.

Approximately 24 hours before the test, the fur is clipped from the dorsal area of the trunk of

the test animals.

Dose Application: The test substance, 1-methylpiperidine, is applied uniformly over an area

that is approximately 10% of the total body surface area. The area is then covered with a

porous gauze dressing and non-irritating tape.

Observation: The animals are observed for mortality, signs of toxicity (including changes in

skin and fur, eyes, and mucous membranes), and changes in body weight for at least 14

days.

Necropsy: At the conclusion of the study, all animals are subjected to a gross necropsy, and

any pathological changes are recorded.

Data Analysis: The LD50 is calculated if a sufficient number of animals die. A full report

detailing the methodology, results, and conclusions is prepared.

Disposal Considerations
Waste material must be disposed of in accordance with national and local regulations. This

may involve incineration in a chemical incinerator equipped with an afterburner and scrubber.

[11] Do not mix with other waste, and handle uncleaned containers as you would the product

itself. Avoid release to the environment.[1][10]

This guide is intended to provide essential safety information for trained professionals. Always

refer to the most current Safety Data Sheet (SDS) for 1-methylpiperidine before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.jubilantingrevia.com/uploads/files/254msds_0519GjGhs04Div.3sdsN-Methylpiperidine.pdf
https://en.wikipedia.org/wiki/1-Methylpiperidine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methylpiperidine
https://www.chembk.com/en/chem/1-Methylpiperidine
https://www.sigmaaldrich.com/US/en/product/aldrich/m72609
https://pim-resources.coleparmer.com/sds/06339.pdf
https://www.fishersci.com/store/msds?partNumber=AC127480010&countryCode=US&language=en
https://www.thegoodscentscompany.com/data/rw1040331.html
https://cameochemicals.noaa.gov/chemical/3964
https://www.tcichemicals.com/OP/en/p/M0403
https://www.tcichemicals.com/OP/en/p/M0403
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_Handling_1_Piperidin_2_ylmethyl_piperidine.pdf
https://www.tcichemicals.com/US/en/p/M0403
https://www.benchchem.com/product/b042303#1-methylpiperidine-safety-and-handling-information
https://www.benchchem.com/product/b042303#1-methylpiperidine-safety-and-handling-information
https://www.benchchem.com/product/b042303#1-methylpiperidine-safety-and-handling-information
https://www.benchchem.com/product/b042303#1-methylpiperidine-safety-and-handling-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042303?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

